Cas no 1780170-65-1 (4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid)

1780170-65-1 structure
Product Name:4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid
CAS No:1780170-65-1
Molecular Formula:C10H10F3NO2
Molecular Weight:233.187113285065
CID:6266129
PubChem ID:83824088
4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid Properties
Names and Identifiers
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- 4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid
- EN300-1944237
- 1780170-65-1
-
- InChIKey: RJHBUQZJHCOOOT-UHFFFAOYSA-N
- Inchi: 1S/C10H10F3NO2/c1-6-3-2-4-8(14-6)7(5-9(15)16)10(11,12)13/h2-4,7H,5H2,1H3,(H,15,16)
- SMILES: FC(C(C1C=CC=C(C)N=1)CC(=O)O)(F)F
Computed Properties
- Exact Mass: 233.06636305g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 3
- Monoisotopic Mass: 233.06636305g/mol
- Heavy Atom Count: 16
- Complexity: 255
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 50.2Ų
4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1944237-0.05g |
4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid |
1780170-65-1 | 0.05g |
$1152.0 | 2023-09-17 |
4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid Related Literature
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Younes K. J. Bejaoui,Frederik Philippi,Hans-Georg Stammler,Krzysztof Radacki,Ludwig Zapf,Nils Schopper,Kateryna Goloviznina,Kristina A. M. Maibom,Roland Graf,Jan A. P. Sprenger,Rüdiger Bertermann,Holger Braunschweig,Tom Welton,Maik Finze Chem. Sci., 2023,14, 2200-2214
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Yue-Xing Zhang,Chen Gao,Jing-De Chen,Wei Li,Yan-Qing Li J. Mater. Chem. A, 2018,6, 11830-11837
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Haiping He,Yanjie Wang,Jingrui Wang,Zhizhen Ye Phys. Chem. Chem. Phys., 2011,13, 14902-14905
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4. Back cover
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5. Promotion mechanism for the growth of CO2 hydrate with urea using molecular dynamics simulations†Po-Wei Wang,David T. Wu,Shiang-Tai Lin Chem. Commun., 2021,57, 5330-5333
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T. Zhang,J. Gao,L. J. Fu,L. C. Yang,Y. P. Wu,H. Q. Wu J. Mater. Chem., 2007,17, 1321-1325
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Sohail A. Khan,T. Hayat,A. Alsaedi Nanoscale Adv., 2023,5, 4863-4872
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Aipeng Li,Xiaohong Yang,Chengcheng Yang,Jiali Gu,Hongwei Yu Chem. Commun., 2016,52, 6284-6287
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Kwangyul Moon,Wei-Zhong Chen,Tong Ren,Angel E. Kaifer CrystEngComm, 2003,5, 451-453
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Andre D. Castiaux,Emily R. Currens,R. Scott Martin Analyst, 2020,145, 3274-3282
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